2-(4-chlorophenoxy)-N-(2-(imidazo[2,1-b]thiazol-6-yl)phenyl)-2-methylpropanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “2-(4-chlorophenoxy)-N-(2-(imidazo[2,1-b]thiazol-6-yl)phenyl)-2-methylpropanamide” is a complex organic molecule. It contains a total of 48 bonds, including 30 non-H bonds, 18 multiple bonds, 5 rotatable bonds, 1 double bond, 17 aromatic bonds, 2 five-membered rings, 2 six-membered rings, 1 eight-membered ring, 1 secondary amide (aliphatic), and 1 aromatic ether .
Molecular Structure Analysis
The compound contains a total of 48 bonds, including 30 non-H bonds, 18 multiple bonds, 5 rotatable bonds, 1 double bond, 17 aromatic bonds, 2 five-membered rings, 2 six-membered rings, 1 eight-membered ring, 1 secondary amide (aliphatic), and 1 aromatic ether . It also contains a total of 45 atoms; 18 Hydrogen atoms, 20 Carbon atoms, 3 Nitrogen atoms, 2 Oxygen atoms, 1 Sulfur atom, and 1 Chlorine atom .Physical And Chemical Properties Analysis
The compound is a solid . Unfortunately, other specific physical and chemical properties of this compound are not available in the retrieved data.Scientific Research Applications
Antibacterial and Antifungal Applications
Compounds structurally related to 2-(4-chlorophenoxy)-N-(2-(imidazo[2,1-b]thiazol-6-yl)phenyl)-2-methylpropanamide have demonstrated significant antibacterial and antifungal properties. For instance, derivatives have been designed with the intention of acting as pro-drugs, specifically targeting anaerobic bacteria by liberating lethal species within the target cell following bioreduction. Such compounds have shown potent antibacterial activity against a range of anaerobic bacteria, highlighting their potential in treating bacterial infections (Dickens et al., 1991). Additionally, imidazole analogues of fluoxetine, structurally similar to our compound of interest, have exhibited superior anti-Candida activity compared to standard antifungal agents, indicating their potential as novel anti-Candida agents (Silvestri et al., 2004).
Anticancer Applications
The modification of related compounds to incorporate specific functional groups has led to significant anticancer activities. For example, a series of substituted compounds starting from 2-(4-methylphenyl)acetic acid demonstrated moderate to excellent anticancer activity against several cancer cell lines, suggesting their utility in cancer treatment (Ravinaik et al., 2021). Additionally, novel series of pharmacophores containing thiazole moiety have been synthesized and evaluated as potent anticancer agents, further underlining the importance of this class of compounds in developing new cancer therapies (Gomha et al., 2017).
Future Directions
Imidazole and thiazole derivatives, such as this compound, have been the subject of considerable research interest due to their wide range of biological activities . Future research could focus on further exploring the biological activities of this compound and its potential applications in medicine.
properties
IUPAC Name |
2-(4-chlorophenoxy)-N-(2-imidazo[2,1-b][1,3]thiazol-6-ylphenyl)-2-methylpropanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H18ClN3O2S/c1-21(2,27-15-9-7-14(22)8-10-15)19(26)23-17-6-4-3-5-16(17)18-13-25-11-12-28-20(25)24-18/h3-13H,1-2H3,(H,23,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KTJWDBJWKITUKL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C(=O)NC1=CC=CC=C1C2=CN3C=CSC3=N2)OC4=CC=C(C=C4)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H18ClN3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
411.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.